molecular formula C11H14O3 B8723236 4-(Methoxymethoxy)-3,5-dimethylbenzaldehyde

4-(Methoxymethoxy)-3,5-dimethylbenzaldehyde

Cat. No.: B8723236
M. Wt: 194.23 g/mol
InChI Key: PLTHRUKQTSGUBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Methoxymethoxy)-3,5-dimethylbenzaldehyde is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

4-(methoxymethoxy)-3,5-dimethylbenzaldehyde

InChI

InChI=1S/C11H14O3/c1-8-4-10(6-12)5-9(2)11(8)14-7-13-3/h4-6H,7H2,1-3H3

InChI Key

PLTHRUKQTSGUBT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OCOC)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 9.0 g of 3,5-dimethyl-4-hydroxybenzaldehyde in 20 ml of dimethylformamide was added dropwise and whilst ice-cooling to a suspension of 3.14 g of a 55% w/w dispersion of sodium hydride in 50 ml of dimethylformamide. The mixture was then stirred for 20 minutes, after which 5.8 g of methyl chloromethyl ether were added, whilst ice-cooling. The resulting mixture was then stirred at room temperature for one hour. At the end of this time, water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was then washed with a saturated aqueous solution of sodium chloride and dried over anhydrous sodium sulfate. The solvent was then removed by distillation under reduced pressure to give 11.0 g of the title compound.
Quantity
9 g
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reactant
Reaction Step One
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20 mL
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0 (± 1) mol
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reactant
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50 mL
Type
solvent
Reaction Step Two
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5.8 g
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
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reactant
Reaction Step Four

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